1-p-Toluenesulfonyloxy-4-methylpentane
Cat. No. B8555946
M. Wt: 256.36 g/mol
InChI Key: JLVOYVPXBUFHIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[CH3:19][CH2:20][O:21][C:22](=[O:23])[CH3:24].[CH3:1][CH:2]([CH2:3][CH2:4][CH2:5][OH:6])[CH3:7].[OH2:25].[c:8]1([CH3:18])[cH:9][cH:10][c:11]([S:14](=[O:15])(=[O:16])[Cl:17])[cH:12][cH:13]1.[cH:26]1[cH:27][cH:28][n:29][cH:30][cH:31]1>>[CH3:1][CH:2]([CH2:3][CH2:4][CH2:5][O:6][S:14]([c:11]1[cH:10][cH:9][c:8]([CH3:18])[cH:13][cH:12]1)(=[O:15])=[O:16])[CH3:7]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)CCCO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1ccc(S(=O)(=O)Cl)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
c1ccncc1
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1ccc(S(=O)(=O)OCCCC(C)C)cc1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
